Cas no 98139-15-2 (4-Aminopyridine-2-carbonitrile)

4-Aminopyridine-2-carbonitrile structure
98139-15-2 structure
Product Name:4-Aminopyridine-2-carbonitrile
CAS No:98139-15-2
MF:C6H5N3
MW:119.124000310898
MDL:MFCD07374351
CID:61941
PubChem ID:23131454
Update Time:2025-04-18

4-Aminopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Aminopyridine-2-carbonitrile
    • 4-AMINO-2-CYANOPYRIDINE
    • 4-aminopicolinonitrile
    • 2-Pyridinecarbonitrile, 4-amino-
    • 4-amino-2-pyridinecarbonitrile
    • PubChem23209
    • 4-azanylpyridine-2-carbonitrile
    • 4-Amino-pyridine-2-carbonitrile
    • GMKRESMCPMIWGU-UHFFFAOYSA-N
    • SBB055731
    • AM1232
    • 6862AC
    • SB10166
    • PB10426
    • 4-Aminopyridine-2-car
    • DTXSID80630864
    • J-514328
    • 4-Aminopyridine-2-carbonitrile, AldrichCPR
    • AKOS005199080
    • EN300-79765
    • CS-W006522
    • SY042048
    • TS-01611
    • MFCD07374351
    • SCHEMBL1796309
    • FT-0653082
    • AC-24541
    • 9819-15-2
    • A845817
    • 98139-15-2
    • Z1041131844
    • MDL: MFCD07374351
    • Inchi: 1S/C6H5N3/c7-4-6-3-5(8)1-2-9-6/h1-3H,(H2,8,9)
    • InChI Key: GMKRESMCPMIWGU-UHFFFAOYSA-N
    • SMILES: N1C=CC(=CC=1C#N)N

Computed Properties

  • Exact Mass: 119.048
  • Monoisotopic Mass: 119.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.7
  • XLogP3: 0.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.23
  • Melting Point: No data available
  • Boiling Point: 368.2°C at 760 mmHg
  • Flash Point: 368.2 °C at 760 mmHg
  • Refractive Index: 1.594
  • PSA: 62.70000
  • LogP: 1.11668
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Aminopyridine-2-carbonitrile Security Information

  • Signal Word:Danger
  • Hazard Statement: H301
  • Warning Statement: P301+P310
  • Safety Instruction: H303+H313+H333
  • HazardClass:6.1
  • PackingGroup:
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature

4-Aminopyridine-2-carbonitrile Pricemore >>

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